N-[1-(2-Methoxyphenyl)pyrrolidin-3-yl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide

• IUPAC Name: N-[1-(2-methoxyphenyl)pyrrolidin-3-yl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide
• InChI: InChI=1S/C26H31N3O3/c1-3-24(30)28-17-14-26(15-18-28,20-9-5-4-6-10-20)25(31)27-21-13-16-29(19-21)22-11-7-8-12-23(22)32-2/h3-12,21H,1,13-19H2,2H3,(H,27,31)
• InChI Key: FFHYWBZGCBXNQO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCC(C2)NC(=O)C3(CCN(CC3)C(=O)C=C)C4=CC=CC=C4
• Molecular Formula: C26H31N3O3
• Molecular Weight: 433.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a pyrrolidine ring, a phenyl group, a prop-2-enoyl group, and a piperidine ring. The pyrrolidine ring is a five-membered ring with one nitrogen atom, which is widely used in medicinal chemistry.

Synthesis Analysis

While specific synthesis methods for this compound are not available, pyrrolidine derivatives are often synthesized through ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The pyrrolidine ring contributes to the stereochemistry of the molecule and increases three-dimensional coverage due to the non-planarity of the ring.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Pyrrolidine derivatives can undergo a variety of reactions, including those involving the nitrogen atom in the ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, a compound with a similar structure, [1-(2-methoxyphenyl)pyrrolidin-3-yl]methanamine, is a liquid at room temperature.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use, which is not specified. Pyrrolidine derivatives are found in many biologically active compounds and can have various mechanisms of action.

Future Directions

The future directions for research on this compound would depend on its intended use. Pyrrolidine derivatives are a topic of ongoing research in medicinal chemistry, and new compounds with this scaffold are continually being designed and synthesized.